Cas no 51749-29-2 (p-Decyloxybenzylidene p-butylaniline)

p-Decyloxybenzylidene p-butylaniline is a liquid crystalline compound belonging to the family of Schiff base derivatives. It exhibits nematic mesophase behavior, making it suitable for applications in liquid crystal displays (LCDs) and electro-optical devices. The compound's molecular structure, featuring a decyloxy tail and butylaniline core, provides stable thermal and optical properties, including a broad nematic range and low melting point. Its high chemical stability and compatibility with other liquid crystal materials enhance its utility in formulating advanced mixtures for display technologies. The compound's well-defined phase transitions and tunable properties make it a valuable component in research and industrial applications requiring precise control over liquid crystalline behavior.
p-Decyloxybenzylidene p-butylaniline structure
51749-29-2 structure
Product Name:p-Decyloxybenzylidene p-butylaniline
CAS No:51749-29-2
MF:C27H39NO
MW:393.604667901993
MDL:MFCD00043648
CID:377162
PubChem ID:142880
Update Time:2025-08-02

p-Decyloxybenzylidene p-butylaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-butyl-N-[[4-(decyloxy)phenyl]methylene]-, (E)- (9CI)
    • P-DECYLOXYBENZYLIDENE P-BUTYLANILINE ---10O.4, SMECTIC LIQUID CRYSTAL---
    • P-DECYLOXYBENZYLIDENE-P-BUTYLANILINE
    • 4-Butyl-N-((E)-[4-(decyloxy)phenyl]methylidene)aniline
    • 4-Decyloxybenzylidene 4-butylaniline
    • SCHEMBL12416631
    • p-Decyloxybenzylidene p-butylaniline
    • FT-0675984
    • AKOS032953558
    • 51749-29-2
    • (E)-4-butyl-N-(4-(decyloxy)benzylidene)aniline
    • MSABKRNOGDWYAE-WEMUOSSPSA-N
    • MFCD00043648
    • N-(4-butylphenyl)-1-(4-decoxyphenyl)methanimine
    • 4-Butyl-N-((E)-[4-(decyloxy)phenyl]methylidene)aniline #
    • MDL: MFCD00043648
    • Inchi: 1S/C27H39NO/c1-3-5-7-8-9-10-11-12-22-29-27-20-16-25(17-21-27)23-28-26-18-14-24(15-19-26)13-6-4-2/h14-21,23H,3-13,22H2,1-2H3/b28-23+
    • InChI Key: MSABKRNOGDWYAE-WEMUOSSPSA-N
    • SMILES: O(C1C=CC(/C=N/C2C=CC(=CC=2)CCCC)=CC=1)CCCCCCCCCC

Computed Properties

  • Exact Mass: 393.30300
  • Monoisotopic Mass: 393.303165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 15
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.6
  • XLogP3: 9.6

Experimental Properties

  • Density: 0.93
  • Boiling Point: 517.1°C at 760 mmHg
  • Flash Point: 213.1°C
  • Refractive Index: 1.512
  • PSA: 21.59000
  • LogP: 8.29930

p-Decyloxybenzylidene p-butylaniline Customs Data

  • HS CODE:2925290090
  • Customs Data:

    China Customs Code:

    2925290090

    Overview:

    2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

p-Decyloxybenzylidene p-butylaniline Pricemore >>

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